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Compound of Interest

Compound Name: Bis(dichlorophosphino)methane

Cat. No.: B1586474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides an in-depth overview of Methylenebis(phosphonic dichloride), a

reactive organophosphorus compound utilized as a key reagent in various chemical syntheses.

This document outlines its chemical identity, physical and spectral properties, detailed

experimental protocols for its synthesis, and its application in phosphonylation reactions.

The compound commonly referred to as Methylenebis(dichlorophosphine) is more accurately

identified under IUPAC nomenclature based on a phosphorus(V) center. This guide will focus

on this stable and widely referenced species.

Chemical Identity and Properties
The compound of interest is systematically named bis(dichlorophosphoryl)methane. It is also

commonly known as Methylenebis(phosphonic dichloride).

Table 1: Chemical Identifiers and Physical Properties
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Property Value

IUPAC Name bis(dichlorophosphoryl)methane

Synonyms
Methylenebis(phosphonic dichloride),

Methylenediphosphonic dichloride

CAS Number 1499-29-2

Molecular Formula CH₂Cl₄O₂P₂

Molecular Weight 249.78 g/mol

Appearance Faint beige crystalline powder

Melting Point 102-104 °C

Boiling Point 329.0 ± 25.0 °C (Predicted)

Density 1.798 ± 0.06 g/cm³ (Predicted)

Solubility
Chloroform (Slightly), DMSO (Sparingly), Ethyl

Acetate (Sparingly), Methanol (Slightly)

Stability Moisture Sensitive

Table 2: Spectral Data

Technique Data

³¹P NMR Chemical shift is available in neat solvent.

¹³C NMR Spectrum is available.

Experimental Protocols
Synthesis of Methylenebis(phosphonic dichloride)
A common synthetic route to Methylenebis(phosphonic dichloride) involves the chlorination of a

methylenebisphosphonic acid derivative. The following is a representative protocol.[1]

Materials:
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Methylenebisphosphonic acid tetrakis(trimethylsilyl) ester

Dichloromethane (CH₂Cl₂)

Oxalyl chloride ((COCl)₂)

N,N-dimethylformamide (DMF)

Methyl tert-butyl ether (MTBE)

Procedure:

To a solution of Methylenebisphosphonic acid tetrakis(trimethylsilyl) ester (6 kg) in

dichloromethane (24 L), add oxalyl chloride (8.19 kg, 5.65 L) and N,N-dimethylformamide

(28.3 g, 29.8 mL).

The reaction mixture is stirred at 20 °C for 12 hours.

Following the reaction, the mixture is filtered and concentrated under reduced pressure to

yield the crude product.

The crude product is then mixed with methyl tert-butyl ether (MTBE) and pulped at 20 °C.

The resulting solid is filtered, ground, and dried for 12 hours to afford

Methylenebis(phosphonic dichloride) as a white solid (3.40 kg, 74% yield).

Diagram 1: Synthesis of Methylenebis(phosphonic dichloride)
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Caption: Synthetic workflow for Methylenebis(phosphonic dichloride).

Reaction: Phosphonylation of Nucleosides
Methylenebis(phosphonic dichloride) is a highly effective reagent for the phosphonylation of

nucleosides, a key step in the synthesis of nucleotide analogs. It is noted to be more reactive

than phosphorus oxychloride (POCl₃) due to the electron-withdrawing nature of the CH₂ group,

which increases the electrophilicity of the phosphorus centers.

General Procedure for Phosphonylation of a Nucleoside:

The nucleoside is dissolved in a suitable solvent, such as trimethyl phosphate.
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Methylenebis(phosphonic dichloride) (4-6 equivalents for less reactive nucleosides) is added

to the reaction mixture.

The reaction is monitored for the formation of the desired 5'-mononucleotide diphosphate

analog.

The reaction is quenched, and the product is purified, typically by chromatography.

Diagram 2: Reaction of Methylenebis(phosphonic dichloride) with a Nucleoside
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Caption: General workflow for the phosphonylation of a nucleoside.

Reactivity and Applications
Methylenebis(phosphonic dichloride) serves as a robust phosphonylating agent. Its primary

applications in research and development include:

Synthesis of Mycophenolic Methylenebis(phosphonate) Derivatives: These compounds have

potential therapeutic applications.

Phosphonylation of Nucleosides: As detailed above, this is a crucial step in creating

nucleotide analogs for various biochemical studies.

Preparation of P,P'-partial Esters of Methylenebisphosphonic Acid: These esters are valuable

intermediates in organic synthesis.

Synthesis of Symmetrical Di- and Tetra-esters of Methylenebisphosphonic Acid: These are

used in the development of novel materials and pharmaceuticals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1586474?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The high reactivity of the P-Cl bonds makes this compound highly susceptible to nucleophilic

attack by alcohols, amines, and other nucleophiles. It is particularly sensitive to moisture and

should be handled under inert atmospheric conditions.

Safety Information
Methylenebis(phosphonic dichloride) is a corrosive and moisture-sensitive compound.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn at all times. All manipulations should be performed in a well-ventilated

fume hood. In case of contact with skin or eyes, flush immediately with copious amounts of

water and seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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